Cas no 2137493-74-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137493-74-2
• MF: C₂₂H₂₆ClN₃O₇
• MW: 479.91074514389
• CID: 5255622
• PubChem ID: 165440454
• Update Time: 2025-10-28

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-387180
• chloromethyl 2-{[(benzyloxy)carbonyl]amino}-3-(2-{[(tert-butoxy)carbonyl]amino}pyridin-3-yl)-3-hydroxypropanoate
• 2137493-74-2
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C22H26ClN3O7/c1-22(2,3)33-21(30)26-18-15(10-7-11-24-18)17(27)16(19(28)32-13-23)25-20(29)31-12-14-8-5-4-6-9-14/h4-11,16-17,27H,12-13H2,1-3H3,(H,25,29)(H,24,26,30)
• InChI Key： BOJBDMHALJSLPC-UHFFFAOYSA-N
• SMILES： ClCOC(C(C(C1=CC=CN=C1NC(=O)OC(C)(C)C)O)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 479.1459279g/mol
• Monoisotopic Mass: 479.1459279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 640.1±55.0 °C(Predicted)
• pka: 10.04±0.46(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 2137493-74-2: A Comprehensive Overview

Compound CAS No. 2137493-74-2, also referred to as INDEX NAME NOT YET ASSIGNED, is a unique chemical entity that has recently garnered attention in the scientific community. This compound is characterized by its distinct chemical structure, which contributes to its potential applications in various fields such as pharmaceuticals, materials science, and environmental chemistry. The CAS Registry Number (Chemical Abstracts Service) assigned to this compound, 2137493-74-2, serves as a universally recognized identifier, facilitating its identification and referencing in scientific literature and databases.

Recent studies have highlighted the chemical properties of CAS No. 2137493-74-2, particularly its stability under various conditions and its reactivity with other chemical species. Researchers have employed advanced spectroscopic techniques, including NMR spectroscopy and mass spectrometry, to elucidate the molecular structure of this compound. These findings have provided valuable insights into its molecular geometry, functional groups, and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

The synthesis of CAS No. 2137493-74-2 has been explored through several methodologies, with a focus on optimizing reaction conditions to achieve high yields and purity. One notable approach involves the use of catalytic cross-coupling reactions, which have proven to be highly efficient in constructing complex molecular frameworks. This compound's ability to undergo such reactions underscores its versatility as a building block in organic synthesis.

In terms of applications, CAS No. 2137493-74-2 has shown promise in the development of advanced materials, particularly in the realm of nanotechnology and polymer science. Its unique properties, such as high thermal stability and mechanical strength, make it a candidate for use in high-performance polymers and composites. Additionally, preliminary studies suggest that this compound may exhibit bioactivity, making it a potential lead molecule in drug discovery efforts.

Environmental considerations are also a key area of research for CAS No. 2137493-74-2. Scientists are investigating its biodegradability and environmental fate to assess its potential impact on ecosystems. Initial findings indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its sustainable use in industrial applications.

The safety profile of CAS No. 2137493-74-2 has been evaluated through acute and chronic toxicity studies. These studies have provided essential data on its potential hazards to human health and the environment. Regulatory agencies are currently reviewing this information to determine appropriate handling guidelines and safety protocols for industrial use.

Looking ahead, the continued exploration of CAS No. 2137493-74-2 is expected to yield further insights into its properties and applications. Collaborative efforts between academic institutions, industry partners, and research organizations are likely to accelerate the development of innovative uses for this compound. As research progresses, it is anticipated that CAS No. 2137493-74-2 will play an increasingly important role in advancing scientific knowledge and technological innovation.